Cas no 2806720-37-4 (prop-2-yn-1,1-d2-1-amine)

• Product Name: prop-2-yn-1,1-d2-1-amine
• CAS No: 2806720-37-4
• MF: C₃H₅N
• MW: 57.0908238887787
• CID: 6827069
• PubChem ID: 142735075
• Update Time: 2025-02-19

prop-2-yn-1,1-d2-1-amine Chemical and Physical Properties

Names and Identifiers

• 2806720-37-4
• prop-2-yn-1,1-d2-1-amine
• CS-25329

• Inchi： 1S/C3H5N/c1-2-3-4/h1H,3-4H2/i3D2
• InChI Key： JKANAVGODYYCQF-SMZGMGDZSA-N
• SMILES： NC([2H])([2H])C#C

Computed Properties

• Exact Mass: 57.054752656Da
• Monoisotopic Mass: 57.054752656Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 26Ų